Cas no 1020453-45-5 (2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline)

2-{[1-(Adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline is a structurally complex organic compound featuring an adamantyl carbonyl group linked to a sulfonylated tetrahydroisoquinoline scaffold via a substituted pyrazole moiety. This compound exhibits potential utility in medicinal chemistry due to its rigid adamantane framework, which enhances metabolic stability and binding affinity, and the sulfonyl group, which may contribute to interactions with biological targets. The tetrahydroisoquinoline core offers versatility for further derivatization, making it a valuable intermediate in drug discovery. Its well-defined molecular architecture suggests applications in the development of enzyme inhibitors or receptor modulators, particularly in neurological or inflammatory research.
2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline structure
1020453-45-5 structure
Product Name:2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline
CAS No:1020453-45-5
MF:C25H31N3O3S
MW:453.596945047379
CID:5947879
PubChem ID:26835409
Update Time:2025-06-06

2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline
    • 1-adamantyl-[4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-3,5-dimethylpyrazol-1-yl]methanone
    • (3r,5r,7r)-adamantan-1-yl(4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-3,5-dimethyl-1H-pyrazol-1-yl)methanone
    • AKOS002050463
    • F2065-0055
    • 1020453-45-5
    • CCG-342908
    • Inchi: 1S/C25H31N3O3S/c1-16-23(32(30,31)27-8-7-21-5-3-4-6-22(21)15-27)17(2)28(26-16)24(29)25-12-18-9-19(13-25)11-20(10-18)14-25/h3-6,18-20H,7-15H2,1-2H3
    • InChI Key: IPFBPDDAKQYYQK-UHFFFAOYSA-N
    • SMILES: C(N1C(C)=C(S(N2CCC3=C(C2)C=CC=C3)(=O)=O)C(C)=N1)(=O)C12CC3CC(CC(C3)C1)C2

Computed Properties

  • Exact Mass: 453.20861303g/mol
  • Monoisotopic Mass: 453.20861303g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 3
  • Complexity: 827
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 80.6Ų

2-{[1-(adamantane-1-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline Pricemore >>

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